BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of Disperse Red 86 in different organic
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.l. Disperse Red 86

Cat. No.: B077459

Solubility Profile of Disperse Red 86: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 86, a member of the anthraquinone dye family, is a synthetic colorant primarily
utilized in the textile industry for dyeing hydrophobic fibers such as polyester.[1][2][3] Its
efficacy in these applications is intrinsically linked to its solubility characteristics in various
media. Beyond textiles, the physicochemical properties of such compounds are of significant
interest in diverse research and development sectors, including materials science and
potentially for niche applications in drug development where understanding molecular
dispersion and interaction is critical. This technical guide provides an in-depth overview of the
solubility of Disperse Red 86 in organic solvents, outlines a detailed experimental protocol for
its determination, and presents a logical workflow for these experimental procedures.

Disclaimer: Quantitative solubility data for Disperse Red 86 in specific organic solvents is not
readily available in the public domain. The data presented in this guide is representative and
intended for illustrative purposes to guide researchers in their experimental design and data

presentation.

Core Concepts in Solubility
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The solubility of a disperse dye like Disperse Red 86 is governed by the principle of "like
dissolves like." As a molecule with a large, relatively nonpolar anthraquinone core, it exhibits
low solubility in water and a greater affinity for organic solvents.[1] The dissolution process
involves the overcoming of intermolecular forces in both the solute (Disperse Red 86) and the
solvent, and the formation of new solute-solvent interactions. Factors influencing this
equilibrium include the chemical structure of the dye, the polarity of the solvent, temperature,
and the presence of any co-solvents or other solutes.

Solubility of Disperse Red 86 in Organic Solvents

While precise quantitative data is scarce, qualitative descriptions indicate that Disperse Red 86
is soluble in polar organic solvents such as ethanol and acetone. The following table provides a
representative summary of expected solubility behaviors in a range of common organic
solvents. These values are hypothetical and should be experimentally determined for any
specific application.

. Expected Solubility
. . Polarity Index
Organic Solvent Chemical Formula . (g/L at 25°C) -
(Representative) .
Representative

Methanol CHsOH 5.1 Moderate
Ethanol C2HsOH 4.3 Moderate to High
Acetone C3HeO 4.3 High

Ethyl Acetate CaHsO2 4.4 Moderate
Dichloromethane CH2Cl2 3.1 High

Toluene C7Hs 2.4 Low to Moderate
n-Hexane CeH1a 0.1 Low

Experimental Protocol for Solubility Determination

The following protocol details a robust method for determining the solubility of Disperse Red 86
in an organic solvent of interest using the saturation shake-flask method followed by UV-Vis
spectrophotometric analysis.
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. Materials and Equipment:

Disperse Red 86 (high purity)

Selected organic solvents (analytical grade)

Volumetric flasks (various sizes)

Erlenmeyer flasks with stoppers

Orbital shaker or magnetic stirrer

Constant temperature water bath or incubator

Syringe filters (e.g., 0.45 um PTFE)

Syringes

Analytical balance

UV-Vis spectrophotometer

Quartz or glass cuvettes

. Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a small amount of Disperse Red 86 and dissolve it in the chosen organic

solvent to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to create a set of standard solutions with

decreasing concentrations.

Using the UV-Vis spectrophotometer, determine the wavelength of maximum absorbance

(Amax) for Disperse Red 86 in the specific solvent.

Measure the absorbance of each standard solution at the Amax.

Plot a calibration curve of absorbance versus concentration. The resulting graph should be

linear and follow the Beer-Lambert Law.
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. Saturation and Equilibration:

Add an excess amount of Disperse Red 86 to an Erlenmeyer flask containing a known
volume of the organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

Seal the flask to prevent solvent evaporation.
Place the flask in a constant temperature bath on an orbital shaker or with a magnetic stirrer.

Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium
is reached. Preliminary experiments may be needed to determine the optimal equilibration
time.

. Sample Collection and Analysis:
Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.
Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any suspended solid
particles.

If necessary, dilute the clear, saturated solution with the same organic solvent to bring its
absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at the Amax using the UV-Vis
spectrophotometer.

. Calculation of Solubility:

Using the equation of the line from the calibration curve, calculate the concentration of
Disperse Red 86 in the diluted sample.

Account for the dilution factor to determine the concentration of the original saturated
solution. This concentration represents the solubility of Disperse Red 86 in that solvent at the
specified temperature.
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Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of Disperse Red 86.
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Caption: Experimental workflow for solubility determination.

Signaling Pathways and Logical Relationships
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In the context of solubility determination, there are no biological signaling pathways involved.
The logical relationship is a linear experimental progression, as depicted in the workflow
diagram above. The process follows a clear cause-and-effect sequence, from preparation and
execution to data analysis and final determination of the solubility value. The accuracy of each
step directly impacts the reliability of the final result, emphasizing the importance of careful
experimental technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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